Cas no 2229516-73-6 (5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile)

• Product Name: 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile
• CAS No: 2229516-73-6
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 5778857
• PubChem ID: 165658448
• Update Time: 2025-05-23

5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2229516-73-6
• EN300-1749004
• 5-[1-(aminomethyl)-2,2-dimethylcyclopropyl]thiophene-2-carbonitrile
• 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile

• Inchi： 1S/C11H14N2S/c1-10(2)6-11(10,7-13)9-4-3-8(5-12)14-9/h3-4H,6-7,13H2,1-2H3
• InChI Key： HNFUDIHUQPDRFJ-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78Ų

Additional information on 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile

Introduction to 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile (CAS No: 2229516-73-6)

5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 2229516-73-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene family, a heterocyclic aromatic compound characterized by a sulfur atom incorporated into the benzene-like ring structure. The presence of functional groups such as an amino methyl group and a nitrile group at specific positions on the thiophene core imparts unique chemical properties that make it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

The molecular structure of 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile features a highly substituted cyclopropyl ring attached to the thiophene backbone. The cyclopropyl moiety introduces steric hindrance, which can influence the compound's reactivity and binding affinity in biological systems. Additionally, the nitrile group at the 2-position of the thiophene ring serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. These structural features make the compound an intriguing subject for both academic research and industrial development.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that thiophenes and their analogs exhibit properties such as antimicrobial, antifungal, anti-inflammatory, and anticancer effects. The specific arrangement of substituents in 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile may contribute to its potential pharmacological activity by modulating interactions with biological targets. For instance, the amino methyl group can form hydrogen bonds with polar residues in proteins, while the nitrile group can engage in coordination with metal ions or participate in nucleophilic addition reactions.

One of the most compelling aspects of this compound is its utility as a building block for drug design. The combination of a rigid thiophene core with diverse functional groups allows chemists to tailor its properties for specific applications. Researchers have explored derivatives of this compound in the development of small-molecule inhibitors targeting enzymes involved in disease pathways. The steric bulk provided by the cyclopropyl group can enhance selectivity by reducing off-target interactions, making it an attractive scaffold for medicinal chemists.

Advances in computational chemistry have further accelerated the study of 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile. Molecular modeling techniques have been employed to predict its binding affinity to various biological targets, providing insights into potential drug-like properties. These simulations have helped identify key interactions between the compound and target proteins, guiding experimental efforts toward optimizing its efficacy. Additionally, quantum mechanical calculations have been used to elucidate reaction mechanisms involving this compound, contributing to a deeper understanding of its chemical behavior.

The synthesis of 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Transition-metal-catalyzed cross-coupling reactions have played a crucial role in constructing the desired molecular framework efficiently. These reactions allow for precise functionalization at multiple sites on the thiophene ring, enabling the introduction of various substituents with high regioselectivity.

In addition to its pharmaceutical applications, 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile has shown promise in materials science. Thiophene derivatives are known for their excellent electronic properties, making them suitable candidates for organic semiconductors and optoelectronic devices. The presence of electron-withdrawing groups such as nitriles can modulate charge transport properties, enhancing performance in applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). Research is ongoing to explore how structural modifications affect these properties and optimize device performance.

The environmental impact of synthesizing and using 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes that employ renewable resources or biodegradable solvents are being investigated to align with sustainable chemistry principles. These initiatives not only improve efficiency but also contribute to reducing the ecological footprint of chemical manufacturing.

Future directions for research on 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile include exploring its potential in nanotechnology and biomedicine. For instance, its ability to form stable complexes with metal ions could be exploited for targeted drug delivery systems or diagnostic imaging agents. Additionally, its electronic properties may be harnessed for developing novel sensors or catalysts with tailored functionalities.

In conclusion,5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carbonitrile (CAS No: 2229516-73-6) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool for pharmaceutical research and material development. As scientific understanding continues to evolve，this compound will undoubtedly play an increasingly important role in advancing both academic knowledge and industrial applications.